Mevinacor

• Molecular Formula: C24H36O5
• Molecular Weight: 404.5 g/mol
• IUPAC Name: [(1S,3R,7S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• InChI: InChI=1S/C24H36O5/c1-5-15(3)24(27)29-21-11-14(2)10-17-7-6-16(4)20(23(17)21)9-8-19-12-18(25)13-22(26)28-19/h6-7,10,14-16,18-21,23,25H,5,8-9,11-13H2,1-4H3/t14-,15-,16-,18+,19+,20?,21-,23-/m0/s1
• InChI Key: PCZOHLXUXFIOCF-ZYFIBHMZSA-N
• Isomeric SMILES: CC[C@H](C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1C([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O)C
• SMILES: CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)C
• Pictograms: Irritant
• synonyms: 1 alpha-Isomer Lovastatin; 6 Methylcompactin; 6-Methylcompactin; alpha-Isomer Lovastatin, 1; Lovastatin; Lovastatin, (1 alpha(S*))-Isomer; Lovastatin, 1 alpha Isomer; Lovastatin, 1 alpha-Isomer; Mevacor; Mevinolin; MK 803; MK-803; MK803; Monacolin K

Description

A fungal metabolite isolated from cultures of Aspergillus terreus. The compound is a potent anticholesteremic agent. It inhibits 3-hydroxy-3-methylglutaryl coenzyme A reductase (HYDROXYMETHYLGLUTARYL COA REDUCTASES), which is the rate-limiting enzyme in cholesterol biosynthesis. It also stimulates the production of low-density lipoprotein receptors in the liver.

Scientific Research Applications

1. Pharmacokinetics and Bioequivalence

• Study Overview: Research has assessed the pharmacokinetics of Mevinacor and its main metabolite, comparing it with a generic version of Lovastatin. This study evaluated the bioequivalence of the two formulations in a double-blinded study involving 36 healthy volunteers (Mignini et al., 2008).

2. Impact on Microbial Electrosynthesis

• Research Significance: Mevinacor's relevance extends to microbial electrosynthesis (MES), a process using electricity for driving the production of chemicals and fuels. This research provides a framework for reporting on MES research, proposing performance indicators and discussing various aspects of MES ranging from reactor parameters to microbial functionality indicators (Patil et al., 2015).

3. Silicon-Based Intracortical Microelectrode Arrays

• Research Application: The study on the failure mode analysis of silicon-based intracortical microelectrode arrays in non-human primates is relevant for Mevinacor's application in biomedical research, particularly in brain-computer interfaces (BCIs). The research assessed failure modes, contributing to the development of more reliable sensors for BCIs (Barrese et al., 2013).